5-chloro-7-(trifluoromethoxy)-1H-indole
Overview
Description
5-Chloro-7-(trifluoromethoxy)-1H-indole, also known as 5-Cl-7-TfOMe-1H-indole, is a synthetic molecule that has been studied for its potential applications in scientific research. It is a substituted indole, which is a heterocyclic aromatic organic compound with a five-membered ring structure containing one nitrogen atom. 5-Cl-7-TfOMe-1H-indole has been studied for its ability to interact with a variety of biomolecules, including proteins, enzymes, and receptor proteins. This molecule has been found to have a variety of biochemical and physiological effects, making it a promising candidate for use in scientific research.
Scientific Research Applications
5-chloro-7-(trifluoromethoxy)-1H-indole-1H-indole has been studied for its potential applications in scientific research. This molecule has been found to interact with a variety of biomolecules, including proteins, enzymes, and receptor proteins. It has been studied for its ability to modulate the activity of enzymes involved in metabolic pathways, and for its potential to interact with receptor proteins involved in signal transduction pathways. This molecule has also been studied for its ability to act as an agonist or antagonist for a variety of receptors.
Mechanism of Action
The mechanism of action of 5-chloro-7-(trifluoromethoxy)-1H-indole-1H-indole is not yet fully understood. However, it is known that this molecule is able to interact with a variety of biomolecules, including proteins, enzymes, and receptor proteins. It has been found to act as an agonist or antagonist for a variety of receptors, and to modulate the activity of enzymes involved in metabolic pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloro-7-(trifluoromethoxy)-1H-indole-1H-indole have been studied in a variety of organisms. This molecule has been found to have a variety of effects on enzymes involved in metabolic pathways, and on receptor proteins involved in signal transduction pathways. It has also been found to have a variety of effects on cell proliferation, cell survival, and cell differentiation.
Advantages and Limitations for Lab Experiments
The use of 5-chloro-7-(trifluoromethoxy)-1H-indole-1H-indole in lab experiments has several advantages and limitations. This molecule is relatively easy to synthesize, and is relatively stable in a variety of conditions. Additionally, it has been found to interact with a variety of biomolecules, making it a promising candidate for use in scientific research. However, the mechanism of action of this molecule is not yet fully understood, making it difficult to predict its effects on different organisms.
Future Directions
The potential applications of 5-chloro-7-(trifluoromethoxy)-1H-indole-1H-indole are numerous, and there are many possible future directions for research. Further research is needed to fully understand the mechanism of action of this molecule, and to determine its effects on a variety of organisms. Additionally, further research is needed to determine its potential applications in drug discovery and development, and to explore its potential use as an anti-cancer agent. Other possible future directions for research include exploring its potential use in the treatment of neurological disorders, and investigating its ability to modulate the activity of enzymes involved in metabolic pathways.
Synthesis Methods
5-chloro-7-(trifluoromethoxy)-1H-indole-1H-indole can be synthesized using a variety of methods. The most common method is a three-step synthesis involving the reaction of 5-chloro-1-methylindole with trifluoromethanesulfonic anhydride, followed by the reaction of the resulting 5-chloro-7-trifluoromethyl-1H-indole with trifluoromethylmagnesium bromide, and finally the reaction of the resulting 5-chloro-7-(trifluoromethoxy)-1H-indole with a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-chloro-7-(trifluoromethoxy)-1H-indole can be achieved through a multi-step process involving the introduction of the chloro and trifluoromethoxy groups onto an indole ring.", "Starting Materials": [ "Indole", "5-chloro-2-nitroanisole", "Sodium hydride", "Trifluoromethanesulfonic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Reduction of 5-chloro-2-nitroanisole with sodium borohydride in ethanol to yield 5-chloro-2-methoxyaniline", "Step 2: Nitration of 5-chloro-2-methoxyaniline with nitric acid in acetic anhydride to yield 5-chloro-2-methoxy-4-nitroaniline", "Step 3: Reduction of 5-chloro-2-methoxy-4-nitroaniline with sodium borohydride in ethanol to yield 5-chloro-2-methoxy-4-aminophenol", "Step 4: Protection of the amino group in 5-chloro-2-methoxy-4-aminophenol with trifluoromethanesulfonic acid in diethyl ether to yield 5-chloro-2-methoxy-4-(trifluoromethoxy)aniline", "Step 5: Cyclization of 5-chloro-2-methoxy-4-(trifluoromethoxy)aniline with indole in the presence of sodium hydride in DMF to yield 5-chloro-7-(trifluoromethoxy)-1H-indole", "Step 6: Purification of the product by recrystallization from ethanol and washing with water" ] } | |
CAS RN |
2763946-15-0 |
Product Name |
5-chloro-7-(trifluoromethoxy)-1H-indole |
Molecular Formula |
C9H5ClF3NO |
Molecular Weight |
235.6 |
Purity |
95 |
Origin of Product |
United States |
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